Cas no 5530-07-4 (1-Cyclobuten-1-amine,N,N-dimethyl-2-nitro-3-phenyl-4-(phenylmethylene)-)

• Product Name: 1-Cyclobuten-1-amine,N,N-dimethyl-2-nitro-3-phenyl-4-(phenylmethylene)-
• CAS No: 5530-07-4
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 386992
• PubChem ID: 871057
• Update Time: 2025-04-19

1-Cyclobuten-1-amine,N,N-dimethyl-2-nitro-3-phenyl-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobuten-1-amine,N,N-dimethyl-2-nitro-3-phenyl-4-(phenylmethylene)-
• acetamide, N-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenoxy)-
• 5530-07-4
• DTXSID60357901
• CHEMBL1563855
• SMR000111523
• CB01215
• CBMicro_000056
• N-(5-chloropyridin-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• Oprea1_706048
• HMS2502H07
• AKOS003238084
• BIM-0000139.P001
• MLS000107151
• 67836-19-5
• n-(5-chloro-2-pyridinyl)-2-(2,4-dichlorophenoxy)acetamide
• SMSF0005984

• Inchi： 1S/C13H9Cl3N2O2/c14-8-1-3-11(10(16)5-8)20-7-13(19)18-12-4-2-9(15)6-17-12/h1-6H,7H2,(H,17,18,19)
• InChI Key： KCWMMCLQYIJURW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CC(=CN=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 329.97317
• Monoisotopic Mass: 329.972961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 3.9

Experimental Properties

• Density: 1.507
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: 277.3°C
• Refractive Index: 1.642
• PSA: 51.22